Cas no 70066-68-1 (4'-Bromo-(1,1'-biphenyl)-3,4-diol)

• Product Name: 4'-Bromo-(1,1'-biphenyl)-3,4-diol
• CAS No: 70066-68-1
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 974572
• PubChem ID: 155358
• Update Time: 2025-04-19

4'-Bromo-(1,1'-biphenyl)-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-(1,1'-biphenyl)-3,4-diol
• 4-(4-bromophenyl)benzene-1,2-diol
• (1,1'-Biphenyl)-3,4-diol, 4'-bromo-
• 70066-68-1
• DTXSID80220345

• Inchi： 1S/C12H9BrO2/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7,14-15H
• InChI Key： BFZIKLDKVCLONH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 263.97857
• Monoisotopic Mass: 263.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 412.8°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.664
• PSA: 40.46